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Compound of Interest

Compound Name: Methotrexate Hydrate

Cat. No.: B1165585 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides an in-depth analysis of the thermal stability and decomposition profile of

methotrexate hydrate, a critical parameter for drug development, formulation, and storage.

The information presented is collated from various thermoanalytical studies, offering

quantitative data, detailed experimental protocols, and a clear visualization of the

decomposition process.

Overview of Methotrexate Thermal Behavior
Methotrexate, an antimetabolite and antifolate agent, is widely used in the treatment of cancer

and autoimmune diseases[1]. Its hydrated form, typically a trihydrate, exhibits a multi-stage

decomposition process when subjected to increasing temperatures. Understanding this

process is crucial for ensuring the drug's stability and efficacy. Thermal analysis techniques

such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are

instrumental in characterizing these thermal events[2]. The initial stages of decomposition

involve the loss of water molecules (desolvation), followed by the melting and subsequent

decomposition of the anhydrous methotrexate molecule at higher temperatures[2][3].
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The thermal decomposition of methotrexate hydrate has been characterized by several

distinct events, each occurring within specific temperature ranges and associated with a

quantifiable loss of mass. The following tables summarize the key quantitative data obtained

from TGA and DSC studies.

Table 1: Summary of Thermogravimetric Analysis (TGA) Data for Methotrexate Hydrate

Thermal Event
Temperature
Range (°C)

Peak
Temperature
(DTG) (°C)

Mass Loss (%) Description

Dehydration

(Step 1)
Starts at 34 39 4.0

Initial loss of

water of

hydration[3].

Dehydration

(Step 2)
Starts at 71 91 7.0

Continued loss of

water, forming

the anhydrous

compound[3].

Anhydrous

Stability
127 - 194 - -

The anhydrous

form of

methotrexate is

thermally stable

in this range[3].

Anhydrous

Decomposition
225 - 320 - 40.0

Decomposition of

the active

anhydrous

substance[3].

Final Residue > 320 -
44.04

(remaining)

The percentage

of the initial mass

that remains

after

decomposition[3]

.
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Note: The total experimental mass loss for dehydration is approximately 11%, which is in good

agreement with the theoretical percentage for a trihydrate (10.62%)[3].

Table 2: Summary of Differential Scanning Calorimetry (DSC) Data for Methotrexate Hydrate
and Its Solvatomorphs

Sample Form
Peak Temperature
(°C)

Temperature Range
(°C)

Description

Commercial

Methotrexate

(Trihydrate)

87.65 -

Endothermic event

corresponding to

desolvation[4][5].

Methotrexate Hydrate ~200 195 - 210

Broad endothermic

peak attributed to the

fusion (melting) of the

hydrated form[6].

Form I (Acetonitrile

solvate hydrate)
91.82 76.02 - 110

Endothermic peak

corresponding to

desolvation[4].

Form II (Trihydrate) 91.72 78.32 - 115
Dehydration

endotherm[4][5].

Form V (DMF solvate) 120 -
Desolvation

endotherm[4].

Thermal Decomposition Pathway
The thermal degradation of methotrexate trihydrate follows a sequential pathway. Initially, the

hydrated form loses its water molecules to become anhydrous methotrexate. This anhydrous

form is stable for a specific temperature range before it undergoes further decomposition into

smaller molecules and eventually leaves a final residue.
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Caption: Thermal Decomposition Pathway of Methotrexate Hydrate.

Experimental Protocols
The data presented in this guide were obtained using standard thermoanalytical techniques.

The following are detailed methodologies from the cited research.

4.1 Simultaneous Thermogravimetric/Differential Thermal Analysis (TG/DTA)

This protocol is based on the methodology described in studies analyzing the thermal behavior

of methotrexate active substance[2][3].

Instrument: A simultaneous TG/DTA instrument, such as the Perkin-Elmer DIAMOND, is

utilized[2][3].

Sample Preparation: Approximately 7-8 mg of the methotrexate hydrate sample is weighed

and placed into aluminum crucibles[3].
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Atmosphere: The experiment is conducted in a dynamic air atmosphere with a flow rate of

100 mL·min⁻¹[3].

Heating Program: The sample is heated under non-isothermal conditions from ambient

temperature up to 500 °C[2][3].

Heating Rate: A constant heating rate of 10 °C·min⁻¹ is applied[2][3].

Data Acquisition: Mass loss (TG), its derivative (DTG), and heat flow (DTA/HF) are recorded

as a function of temperature[2].

4.2 Differential Scanning Calorimetry (DSC)

This protocol is derived from studies characterizing different solvatomorphs of methotrexate[4].

Instrument: A Mettler Toledo DSC or equivalent is used[4].

Calibration: The instrument is calibrated for temperature and heat flow accuracy using a

standard reference material like indium (melting point: 156.6 °C, ΔH = 25.45 J g⁻¹)[4].

Sample Preparation: A small amount of the sample is sealed in an appropriate DSC pan.

Heating Program: The temperature is ramped from 50 °C to 350 °C[4].

Heating Rate: A heating rate of 5 °C min⁻¹ is maintained during the analysis[4].

Data Acquisition: The heat flow to or from the sample is measured as a function of

temperature.

Experimental and Analytical Workflow
The process of characterizing the thermal stability of a pharmaceutical compound like

methotrexate hydrate involves a systematic workflow, from sample handling to the final

interpretation of results.
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Caption: General Workflow for Thermal Analysis of Pharmaceuticals.

Decomposition in Aqueous Solutions
It is also important to note that the decomposition of methotrexate is not limited to the solid

state. In aqueous solutions, its degradation is influenced by factors such as pH and light. At a

pH above 7 and a temperature of 85°C, methotrexate undergoes hydrolysis to yield N¹⁰-

Methylpteroylglutamic acid[7]. When exposed to fluorescent light, methotrexate in solution

degrades into products such as 2,4-diamino-6-pteridinecarbaldehyde and p-

aminobenzoylglutamic acid[7]. This highlights the importance of controlled storage conditions,

protecting the compound from heat, high pH, and light[7][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. researchgate.net [researchgate.net]

3. chalcogen.ro [chalcogen.ro]

4. hrcak.srce.hr [hrcak.srce.hr]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. Thermal and photolytic decomposition of methotrexate in aqueous solutions - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. sigmaaldrich.com [sigmaaldrich.com]

9. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [A Comprehensive Technical Guide on the Thermal
Stability and Decomposition of Methotrexate Hydrate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1165585#thermal-stability-and-
decomposition-of-methotrexate-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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